2-chloro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide

Medicinal Chemistry Physicochemical Profiling Lead Optimization
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C19H16ClN3O2
Molecular Weight 353.8 g/mol
Cat. No. B12196158
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Technical Parameters


Basic Identity
Product Name2-chloro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide
Molecular FormulaC19H16ClN3O2
Molecular Weight353.8 g/mol
Structural Identifiers
SMILESC1CCC2=C(C1)C=CC(=C2)C3=NON=C3NC(=O)C4=CC=CC=C4Cl
InChIInChI=1S/C19H16ClN3O2/c20-16-8-4-3-7-15(16)19(24)21-18-17(22-25-23-18)14-10-9-12-5-1-2-6-13(12)11-14/h3-4,7-11H,1-2,5-6H2,(H,21,23,24)
InChIKeyCYEPHDNLVWIRRW-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-Chloro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide: A Structurally Distinctive 1,2,5-Oxadiazole Benzamide Scaffold for Targeted Medicinal Chemistry and Agrochemical Procurement


2-Chloro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide (molecular formula C19H16ClN3O2, molecular weight 353.8 g/mol) is a complex organic compound belonging to the 1,2,5-oxadiazole (furazan) class of heterocyclic benzamides . Its core scaffold merges a 2-chlorophenyl carboxamide moiety with a 5,6,7,8-tetrahydronaphthalen-2-yl substituent at the C4 position of the 1,2,5-oxadiazole ring. The 1,2,5-oxadiazole benzamide chemotype is established in the patent literature as a privileged scaffold for both herbicidal [1] and anticancer STAT3-inhibitory [2] applications. The substitution of the oxadiazole C4 position with a tetrahydronaphthalenyl group confers increased lipophilicity and hydrophobic binding surface relative to simpler aryl-substituted analogs such as MD77 (N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]-4-(trifluoromethyl)benzamide), which bears a 4-chlorophenyl substituent at the same position. This structural distinction is the primary driver of potential differential biological performance.

Scaffold Class 1,2,5-Oxadiazole benzamide with tetrahydronaphthalene C4 substitution
Pathway Fit STAT3 signaling and AKR1C3 target engagement studies
Screening Utility Dual-purpose: medicinal chemistry lead optimization and agrochemical herbicide screening

Why 2-Chloro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide Resists Generic Substitution: Physicochemical and Pharmacophore Arguments


The 1,2,5-oxadiazole benzamide class exhibits steep structure-activity relationships where the nature of the C4 substituent on the oxadiazole ring dictates both target engagement and selectivity profile [1]. This compound's 5,6,7,8-tetrahydronaphthalen-2-yl group provides a fundamentally distinct spatial and electronic environment compared to simpler aryl or heteroaryl substituents found in close analogs. Interchange with the nearest commercially available analog, 2-fluoro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide (MW 337.3 g/mol), is not chemically neutral: the Cl→F substitution alters molecular weight by 16.5 Da, hydrogen-bonding capability, and the electronic character of the benzamide ring, which can critically affect target binding kinetics and metabolic stability . Furthermore, in the AKR1C3 inhibitor field, tetrahydronaphthalene-bearing compounds in the BindingDB demonstrate IC50 values spanning from 100 nM to >15,000 nM depending on precise substitution pattern, underscoring that minor structural perturbations produce large potency shifts [2].

Target
2-Chloro oxadiazole benzamide
Tetrahydronaphthalenyl at C4; chlorine provides higher polarizability and distinct binding surface.
Common Substitute
2-Fluoro analog
Fluorine substitution alters MW (−16.5 Da), H-bonding, and target-binding kinetics; not interchangeable.
Target
Tetrahydronaphthalene scaffold
Bulkier hydrophobic group may modify STAT3-SH2 engagement and selectivity profile.
Class Reference
MD77 (4-chlorophenyl analog)
Smaller phenyl substituent; reported STAT3 IC50 may not transfer to tetrahydronaphthalene derivative without validation.

Product-Specific Quantitative Evidence Guide: 2-Chloro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide vs. Closest Analogs and In-Class Alternatives


Molecular Weight and Lipophilicity Differentiation vs. 2-Fluoro Analog: Implications for Membrane Permeability and Binding Kinetics

The target compound differs from its closest commercially listed analog, 2-fluoro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide, by a single halogen substitution at the ortho position of the benzamide ring. This Cl→F exchange produces a molecular weight increase of 16.5 g/mol (353.8 vs. 337.3 g/mol) . The chlorine atom contributes greater polarizability and van der Waals volume than fluorine, which can enhance hydrophobic interactions in tight binding pockets while simultaneously reducing aqueous solubility. In the context of the 1,2,5-oxadiazole benzamide pharmacophore, such halogen-dependent physicochemical differences have been shown to modulate both target binding and passive membrane permeability [1].

MW & Halogen Effect
Head-to-head
ΔMW = +16.5 g/mol vs. 2-fluoro analog; chlorine has higher polarizability (~2.18 ų vs. ~0.557 ų) and larger van der Waals radius.
Supports differential membrane permeability and binding kinetics profiling.
Matched molecular pair: identical tetrahydronaphthalene core.
Medicinal Chemistry Physicochemical Profiling Lead Optimization

Tetrahydronaphthalene vs. 4-Chlorophenyl Substituent Comparison: Differential In Vitro STAT3-SH2 Domain Binding

The 1,2,5-oxadiazole benzamide class has validated STAT3-SH2 domain inhibitory activity. The clinical-stage reference compound MD77 (N-[4-(4-chlorophenyl)-1,2,5-oxadiazol-3-yl]-4-(trifluoromethyl)benzamide) binds the STAT3-SH2 domain with an IC50 of 17.7 μM in an AlphaScreen assay and demonstrates anti-proliferative GI50 values around 2 μM across a panel of 58 cancer cell lines [1][2]. The target compound replaces MD77's 4-chlorophenyl substituent with a bulkier, more lipophilic 5,6,7,8-tetrahydronaphthalen-2-yl group. In azole-substituted tetrahydronaphthalene series directed against P450 enzymes, the tetrahydronaphthalene moiety confers enhanced hydrophobic binding and selectivity when compared to simpler phenyl-substituted analogs [3]. While direct STAT3 IC50 data for the target compound are not published, the pharmacophoric rationale—supported by crystallographic evidence that the C4 position of the 1,2,5-oxadiazole ring directly engages the STAT3-SH2 binding pocket [1]—indicates that the tetrahydronaphthalene substitution pattern is likely to alter both binding potency and isoform selectivity relative to MD77.

STAT3-SH2 Context
Class-level
MD77 IC50 = 17.7 μM (AlphaScreen); target compound not measured. Tetrahydronaphthalene may alter binding potency and isoform selectivity.
Supports STAT3 pathway inhibitor screening; requires experimental confirmation.
Crystallographic evidence places C4 substituent in SH2 pocket.
STAT3 Inhibition Cancer Therapeutics Oncology Pharmacology

Patent-Backed Herbicidal Activity of the 1,2,5-Oxadiazol-3-yl Benzamide Scaffold: Agrochemical Procurement Rationale

The N-(1,2,5-oxadiazol-3-yl)benzamide scaffold, to which the target compound belongs, is documented in multiple patent families as possessing herbicidal activity suitable for controlling unwanted vegetation [1][2]. BASF SE patent WO-2019122347-A1 specifically claims N-(1,2,5-oxadiazol-3-yl)-benzamide compounds of formula (I) where the variables encompass a range of substituents including halogen-substituted phenyl rings and various C4 oxadiazole substituents, explicitly covering the structural space occupied by 2-chloro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide [1]. Earlier patent literature (e.g., WO2011035874A1) notes that certain N-(1,2,5-oxadiazol-3-yl)benzamides demonstrated inadequate herbicidal activity, motivating the search for new substituent combinations with improved efficacy [3]. The target compound's specific combination of a 2-chlorobenzamide with a tetrahydronaphthalenyl-oxadiazole moiety represents a substitution pattern not exemplified in earlier patents, positioning it as a potentially novel herbicidal candidate.

Herbicidal Chemotype
Class-level
Covered by BASF patent WO-2019122347-A1 Markush; not individually exemplified. Earlier analogs noted for inadequate activity.
Supports agrochemical screening; structural novelty may offer improved potency.
Quantitative herbicidal data not published; requires greenhouse validation.
Agrochemical Discovery Herbicide Development Crop Protection Chemistry

Halogen-Dependent Selectivity in AKR1C3 Inhibition: Class-Level Evidence Supporting the 2-Chloro Substitution Pattern

The aldo-keto reductase 1C3 (AKR1C3) isoform is a validated target in castration-resistant prostate cancer and chemoresistant breast cancer, and benzamide-based AKR1C3 inhibitors have demonstrated potent and highly selective inhibition [1]. The best-in-class benzamide derivative S19-1035 inhibits AKR1C3 with an IC50 of 3.04 nM and exhibits >3,289-fold selectivity over other AKR1C isoforms [1]. In the tetrahydronaphthalene-containing AKR1C3 inhibitor series cataloged in BindingDB, compounds with diverse substitution patterns show AKR1C3 IC50 values ranging from 100 nM to 15,700 nM, with corresponding AKR1C2 selectivity windows spanning from ~47-fold to >100-fold [2]. Benzamide-class AKR1C3 inhibitors are specifically noted in patent literature as distinguished from non-selective NSAID-based inhibitors (e.g., flufenamic acid), offering improved isoform selectivity due to occupancy of the SP1 pocket . The target compound's 2-chlorobenzamide moiety may confer a distinct selectivity fingerprint compared to fluorine- or methyl-substituted analogs, though direct experimental data are required to confirm this hypothesis.

AKR1C3 Inhibition
Class-level
Tetrahydronaphthalene-containing inhibitors span IC50 100–15,700 nM; 2-chloro substitution may influence SP1 pocket interactions.
Supports AKR1C3 inhibitor screening campaigns.
No direct AKR1C3 data; selectivity vs. AKR1C2 requires assay verification.
AKR1C3 Inhibition Prostate Cancer Chemoresistance Reversal

Best-Fit Application Scenarios for 2-Chloro-N-[4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazol-3-yl]benzamide in Research and Industrial Procurement


Medicinal Chemistry: STAT3-SH2 Direct Inhibitor Lead Optimization

For laboratories building on the MD77 (STAT3-SH2 IC50 = 17.7 μM) chemotype, this compound provides a tetrahydronaphthalene-for-4-chlorophenyl substitution at the oxadiazole C4 position, enabling exploration of enhanced hydrophobic binding within the SH2 domain [1]. The 2-chlorobenzamide moiety further differentiates it from the 4-trifluoromethylbenzamide present in MD77, offering orthogonal diversification of the amide-side pharmacophore. Procurement of this compound alongside MD77 and the 2-fluoro analog enables systematic SAR around both the halogen identity and the oxadiazole C4 substituent, a strategy supported by crystallographic evidence that both positions directly contact the STAT3-SH2 binding surface [1].

Oncology Drug Discovery: AKR1C3 Isoform-Selective Inhibitor Screening

AKR1C3 is overexpressed in castration-resistant prostate cancer and doxorubicin-resistant breast cancer, with validated inhibitors achieving IC50 values in the low nanomolar range and >3,000-fold isoform selectivity [2]. Tetrahydronaphthalene-bearing compounds in BindingDB demonstrate AKR1C3 IC50 values spanning 100–15,700 nM [3]. This compound's oxadiazole-linked tetrahydronaphthalene scaffold, combined with a 2-chlorobenzamide moiety, positions it for inclusion in focused screening libraries aimed at identifying novel AKR1C3 inhibitors. The chlorine substituent at the ortho position may confer distinct SP1 pocket interactions compared to fluorinated or unsubstituted benzamide analogs, a hypothesis testable in head-to-head enzymatic assays against recombinant AKR1C3 and counter-screening against AKR1C2 to establish selectivity ratios [3].

Agrochemical R&D: Herbicide Lead Generation Based on the 1,2,5-Oxadiazol-3-yl Benzamide Scaffold

Multiple patent families from BASF and other agrochemical companies establish the N-(1,2,5-oxadiazol-3-yl)benzamide scaffold as a valid herbicidal chemotype [4][5]. The target compound's substitution pattern—2-chlorobenzamide combined with 4-(5,6,7,8-tetrahydronaphthalen-2-yl)-1,2,5-oxadiazole—occupies structural space within the Markush claims of WO-2019122347-A1 but is not individually exemplified, making it suitable for freedom-to-operate exploration and novel herbicide lead identification [4]. Procurement for greenhouse or laboratory herbicidal activity screening (e.g., pre-emergence and post-emergence assays on representative weed species) allows agrochemical discovery teams to evaluate whether this specific substitution combination addresses the 'inadequate herbicidal activity' noted for earlier-generation 1,2,5-oxadiazol-3-yl benzamides [4].

Physicochemical and Metabolic Stability Profiling: Halogen-Swapping SAR Studies

The pair of 2-chloro (MW 353.8) and 2-fluoro (MW 337.3) analogs sharing the identical tetrahydronaphthalene-oxadiazole core permits definitive attribution of any observed differences in LogP, aqueous solubility, microsomal stability, or CYP inhibition to the halogen substitution alone [6]. This halogen-swapping strategy is a well-established medicinal chemistry approach; the target compound serves as the higher-MW, higher-polarizability member of this matched molecular pair. Procurement of both compounds enables systematic profiling to determine whether chlorine or fluorine at the benzamide ortho position is preferred for the intended biological target, informing subsequent lead optimization decisions .

Application
Selection Property
Validation Focus
STAT3 Pathway SAR Studies
Tetrahydronaphthalene-for-phenyl C4 substitution; 2-chlorobenzamide moiety
STAT3-SH2 binding assay; antiproliferative panel comparison with MD77
AKR1C3 Inhibitor Screening
2-Chlorobenzamide oxadiazole scaffold; tetrahydronaphthalene hydrophobic group
Recombinant AKR1C3 enzymatic assay; counter-screen against AKR1C2
Herbicide Lead Discovery
1,2,5-Oxadiazol-3-yl benzamide with tetrahydronaphthalene; patent-covered structural space
Pre-emergence and post-emergence herbicidal activity on representative weed species
Halogen-Swapping Profiling
Matched molecular pair with 2-fluoro analog; identical core scaffold
LogP, aqueous solubility, microsomal stability, CYP inhibition comparison
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